Cas no 74431-50-8 (3-(Benzoylthio)-2-methylpropanoic acid)

• Product Name: 3-(Benzoylthio)-2-methylpropanoic acid
• CAS No: 74431-50-8
• MF: C₁₁H₁₂O₃S
• MW: 224.276182174683
• MDL: MFCD09864827
• CID: 59589
• PubChem ID: 569497
• Update Time: 2025-04-18

3-(Benzoylthio)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Benzoylthio)-2-methylpropanoic acid
• 3-(Benzoylsulfanyl)-2-methylpropanoic acid
• 3-(Benzoylthio)-2-methylpropionic acid
• 3-benzoylsulfanyl-2-methylpropanoic acid
• Propanoic acid,3-(benzoylthio)-2-methyl-, (?à)-
• 3-(Benzoylthio)isobutyric acid
• BCAYPPFBOJCRPN-UHFFFAOYSA-N
• 3-Benzoylthio-2-methylpropanoic acid
• 3-(benzoylthio)-2-methylpropionicacid
• (S)-3-(Benzoylthio)-2-methylpropionic acid
• propanoic acid, 3-(benzoylthio)-2-methyl-
• (1)-3-(Benzoylthio)-2-methylpropionic acid
• benzoylsulfanylmethylpropanoicacid
• K
• SB47210
• DTXSID701281676
• AKOS005073773
• SS-2940
• 112GI003
• EINECS 277-867-9
• 3-(Benzoylthio)-2-methylpropanoicacid
• 3-benzoylthio-2-methyl-propionic acid
• 3-(Benzoylsulfanyl)-2-methylpropanoic acid #
• C76375
• CS-0154034
• FT-0662615
• J-510805
• A838130
• 3-benzoylsulfanyl-2-methyl-propanoic acid;3-(Benzoylthio)-2-methylpropanoic acid
• FT-0645371
• 74431-50-8
• SCHEMBL1356206
• ZCA43150
• 3-benzoylthio-2-methylpropionic acid
• MFCD09864827
• DB-008993
• 3(S)-(+)-(1-carbamoyl-1,1- Diphenylmethyl) pyrrolidine-L (+)-Tartrate

• MDL： MFCD09864827
• Inchi： 1S/C11H12O3S/c1-8(10(12)13)7-15-11(14)9-5-3-2-4-6-9/h2-6,8H,7H2,1H3,(H,12,13)
• InChI Key： BCAYPPFBOJCRPN-UHFFFAOYSA-N
• SMILES： S(C(C1C=CC=CC=1)=O)CC(C(=O)O)C

Computed Properties

• Exact Mass: 224.05100
• Monoisotopic Mass: 224.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.7
• XLogP3: 2.4

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 367.5°C at 760 mmHg
• Flash Point: 176.0±25.7 °C
• PSA: 79.67000
• LogP: 2.28070
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

3-(Benzoylthio)-2-methylpropanoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives